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Compound of Interest

Compound Name: Dicopper chloride trihydroxide

CAS No.: 1306-85-0

Cat. No.: B1250067

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

preparation of supported catalysts utilizing dicopper chloride trihydroxide, Cu₂(OH)₃Cl, as a

precursor. This document is intended to guide researchers in the synthesis and

characterization of these catalysts for various applications, including organic synthesis and

environmental remediation.

Introduction
Dicopper chloride trihydroxide, a stable and readily available copper compound, serves as

an excellent precursor for the synthesis of supported copper-based catalysts.[1][2] Its use

offers advantages in achieving well-dispersed active copper species on various support

materials. These supported catalysts are integral in numerous chemical transformations, such

as oxidation, chlorination, and carbonylation reactions.[3] The protocols outlined below focus

on the preparation of a copper catalyst supported on activated carbon (AC), a widely used

support material due to its high surface area and chemical stability.[4][5]
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Data Presentation
The following tables summarize key quantitative data for the characterization of the support

material and the final supported catalyst, as well as the performance of the catalyst in a model

reaction.

Table 1: Physicochemical Properties of Activated Carbon Support and Final Catalyst

Parameter
Activated Carbon (AC)
Support

Cu₂(OH)₃Cl/AC Catalyst

BET Surface Area (m²/g) ~1100
75.8 (as CuO after calcination)

[6]

Total Pore Volume (cm³/g) ~0.6 Not explicitly stated

Copper Loading (wt%) N/A Target: 5-20%

Note: The BET surface area of the final catalyst is expected to be lower than the pristine

support due to pore filling by the copper species.

Table 2: Performance of Cu₂(OH)₃Cl/AC Catalyst in Methanol Oxidative Carbonylation

Parameter Value

Methanol (MeOH) Conversion (%) 6.93

Dimethyl Carbonate (DMC) Selectivity (%) 67.3

DMC Space Time Yield (mg g⁻¹ h⁻¹) 139.13

Data obtained for a Cu₂(OH)₃Cl/AC catalyst with a copper loading of 18.71 wt%.

Experimental Protocols
This section provides a detailed methodology for the preparation of a supported copper catalyst

on activated carbon using dicopper chloride trihydroxide via a slurry impregnation method.

Materials and Equipment
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Dicopper chloride trihydroxide (Cu₂(OH)₃Cl) powder

Activated carbon (AC), high surface area (~1100 m²/g)[7]

Deionized water

Ethanol

Beakers and magnetic stir bars

Magnetic stir plate with heating capabilities

Rotary evaporator (or vacuum oven)

Tube furnace for calcination

Filtration apparatus (e.g., Büchner funnel)

Preparation of Cu₂(OH)₃Cl/AC Catalyst via Slurry
Impregnation
This protocol is designed to yield a supported catalyst with a target copper loading. Adjust the

precursor amount accordingly for different loadings.

Support Pre-treatment:

Wash the activated carbon with deionized water to remove any impurities.

Dry the activated carbon in an oven at 110 °C for 24 hours.[8]

Slurry Preparation:

Prepare a slurry by suspending the desired amount of dried activated carbon in deionized

water or ethanol. The solid-to-liquid ratio can be adjusted but a common starting point is

1:10 (w/v).

In a separate beaker, disperse the calculated amount of Cu₂(OH)₃Cl powder in deionized

water to form a fine suspension. For example, for a 10 wt% Cu loading on 10 g of
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activated carbon, you would need approximately 1.68 g of Cu₂(OH)₃Cl (assuming all

copper is incorporated).

Impregnation:

Slowly add the Cu₂(OH)₃Cl suspension to the activated carbon slurry while stirring

continuously.

Heat the slurry to a temperature between 60 °C and 95 °C.[9]

Maintain stirring for several hours (e.g., 4-6 hours) to ensure uniform deposition of the

precursor onto the support.

Drying:

Remove the solvent from the slurry using a rotary evaporator under reduced pressure.

This method allows for gradual drying.[1][9]

Alternatively, the slurry can be filtered, and the resulting solid dried in a vacuum oven at a

moderate temperature (e.g., 80-100 °C) overnight.

Calcination:

Transfer the dried, impregnated support to a tube furnace.

Calcine the material under an inert atmosphere (e.g., nitrogen flow) at a temperature

range of 250 °C to 500 °C for 2-4 hours. The calcination step decomposes the dicopper
chloride trihydroxide precursor to form copper oxide species on the support.[7] The final

temperature will influence the nature of the copper oxide phase.

Catalyst Characterization
To evaluate the properties of the synthesized catalyst, the following characterization techniques

are recommended:

Brunauer-Emmett-Teller (BET) Analysis: To determine the specific surface area and pore

volume of the support and the final catalyst.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://patents.google.com/patent/US6455462B2/en
https://patents.google.com/patent/WO2000020116A1/en
https://patents.google.com/patent/US6455462B2/en
https://www.benchchem.com/product/b1250067/docs?utm_src=pdf-body#application-notes-protocols-preparation-of-supported-catalysts-using-dicopper-chloride-trihydroxide
https://www.benchchem.com/product/b1250067/docs?utm_src=pdf-body#application-notes-protocols-preparation-of-supported-catalysts-using-dicopper-chloride-trihydroxide
https://www.researchgate.net/publication/337123212_An_experimental_study_on_thermal_decomposition_of_microwave_synthesized_Cu2OH3Cl_to_copper_oxide_nanoparticles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250067?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


X-ray Diffraction (XRD): To identify the crystalline phases of the copper species on the

support (e.g., CuO, Cu₂O) and to estimate the crystallite size.

X-ray Photoelectron Spectroscopy (XPS): To determine the surface elemental composition

and the oxidation states of copper.

Scanning Electron Microscopy (SEM) / Transmission Electron Microscopy (TEM): To observe

the morphology of the catalyst and the dispersion of the copper particles on the support.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for the preparation of a supported copper catalyst.
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Logical Relationship in Catalyst Preparation
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Caption: Logical steps from precursors to the final active catalyst.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b1250067/docs#application-notes-
protocols-preparation-of-supported-catalysts-using-dicopper-chloride-trihydroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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